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Compound of Interest

Compound Name: Licam-C

Cat. No.: B1675243 Get Quote

Application Notes and Protocols: Licam-C
Audience: Researchers, scientists, and drug development professionals.

Introduction: Licam-C is a potent chelating agent primarily investigated for its ability to form

stable complexes with radionuclides, such as plutonium (Pu) and americium (Am).[1][2] Its

main application in research is for decorporation, the process of removing radioactive

contaminants from the body.[1][2] These application notes provide detailed protocols for the

preparation of Licam-C solutions for use in laboratory experiments, ensuring stability and

proper handling for reliable and reproducible results.

Chemical and Physical Properties
Licam-C is a solid powder with specific physicochemical properties that are critical for its

handling and preparation in experimental settings.[3]
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Property Value Source

CAS Number 75956-68-2

Molecular Formula C₃₁H₃₁N₃O₁₅

Molecular Weight 685.59 g/mol

Appearance Solid powder

Purity >98% (typical)

Solubility Soluble in DMSO

Storage and Stability
Proper storage of Licam-C in both solid and solution form is crucial to maintain its chemical

integrity and bioactivity. The compound is stable for years when stored correctly as a solid, but

its stability in solution is more limited.

Form Storage Condition Duration

Solid Powder Dry, dark at -20°C Long-term (months to years)

Dry, dark at 0-4°C Short-term (days to weeks)

Stock Solution (in DMSO) Tightly sealed vials at -20°C Up to 1 month

Tightly sealed vials at 0-4°C Short-term (days to weeks)

Note: Before use, allow the product to equilibrate to room temperature for at least 60 minutes

prior to opening the vial. Solutions should be prepared fresh for each experiment whenever

possible.

Protocol for Preparation of Licam-C Stock Solution
(10 mM in DMSO)
This protocol details the preparation of a 10 mM stock solution of Licam-C using DMSO as the

solvent.
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Materials:

Licam-C solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettors and sterile, nuclease-free tips

Procedure:

Equilibrate: Allow the vial of Licam-C powder to warm to room temperature before opening

to prevent condensation.

Weighing: Carefully weigh out the desired amount of Licam-C powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.686

mg of Licam-C (Molecular Weight = 685.59).

Calculation: (685.59 g/mol ) x (10 mmol/L) x (1 L/1000 mL) x (1 mL) = 6.8559 mg. For

ease of handling, it is often better to prepare a larger volume. For 10mg, you would add

1.459 mL of DMSO.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

Licam-C powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials to avoid repeated freeze-thaw cycles. Store aliquots at -20°C for long-

term storage or 4°C for short-term use.
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Preparation Workflow

Start: Equilibrate
Licam-C to Room Temp

Weigh Licam-C Powder

Add Anhydrous DMSO

Vortex to Dissolve
(Gentle heat if needed)

Aliquot into Single-Use Vials

Store at -20°C or 4°C

Stock Solution Ready

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chelation Mechanism

Licam-C

Licam-C-Pu
Complex

 Binds

Pu

 Chelates
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Experimental Workflow: In Vitro Decorporation

Plate and
Culture Cells

Load Cells with
Radionuclide

Wash to Remove
Unbound Radionuclide

Treat with Licam-C
(and Controls)

Collect Supernatant
and Cell Lysate

Measure Radioactivity
in Fractions

Analyze Data:
Calculate % Removal

Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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